Cas no 1131614-98-6 (4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid)

• Product Name: 4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid
• CAS No: 1131614-98-6
• MF: C₁₄H₁₉IN₂O₂
• MW: 374.217335939407
• CID: 1030570
• PubChem ID: 44828843
• Update Time: 2025-04-20

4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid
• 4-[(4-ethylpiperazin-1-yl)methyl]-3-iodobenzoic acid
• A802940
• AK133794
• CTK8E2190
• FT-0651809
• I14-5352
• KB-145161
• DTXSID10660932
• 4-[(4-ethylpiperazin-1-yl)methyl]-3-iodanyl-benzoic acid
• 4-[(4-ethyl-1-piperazinyl)methyl]-3-iodobenzoic acid
• DB-060458
• AKOS015843349
• 1131614-98-6
• 4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid

• Inchi： 1S/C14H19IN2O2/c1-2-16-5-7-17(8-6-16)10-12-4-3-11(14(18)19)9-13(12)15/h3-4,9H,2,5-8,10H2,1H3,(H,18,19)
• InChI Key： PWKDIXNXVGYHAA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1CN1CCN(CC)CC1

Computed Properties

• Exact Mass: 374.04913g/mol
• Monoisotopic Mass: 374.04913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų